Cas no 2764017-56-1 (2-[1-(prop-2-enoyl)piperidin-4-yl]-2H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 2-[1-(prop-2-enoyl)piperidin-4-yl]-2H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2764017-56-1
• MF: C₁₁H₁₄N₄O₃
• MW: 250.253861904144
• CID: 5823447
• PubChem ID: 165981422
• Update Time: 2025-05-20

2-[1-(prop-2-enoyl)piperidin-4-yl]-2H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2764017-56-1
• 2-[1-(prop-2-enoyl)piperidin-4-yl]-2H-1,2,3-triazole-4-carboxylic acid
• EN300-37374549

• Inchi： 1S/C11H14N4O3/c1-2-10(16)14-5-3-8(4-6-14)15-12-7-9(13-15)11(17)18/h2,7-8H,1,3-6H2,(H,17,18)
• InChI Key： IRIKPRDJTYMPDL-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCC(CC1)N1N=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 250.10659032g/mol
• Monoisotopic Mass: 250.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.3Ų

Additional information on 2-[1-(prop-2-enoyl)piperidin-4-yl]-2H-1,2,3-triazole-4-carboxylic acid

Professional Introduction to 2-[1-(prop-2-enoyl)piperidin-4-yl]-2H-1,2,3-triazole-4-carboxylic Acid (CAS No. 2764017-56-1)

2-[1-(prop-2-enoyl)piperidin-4-yl]-2H-1,2,3-triazole-4-carboxylic acid, identified by the CAS number 2764017-56-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their versatile biological activities and potential therapeutic applications. Its unique structural features, comprising a piperidine ring linked to a prop-2-enoyl group and a triazole moiety, make it an intriguing candidate for further exploration in medicinal chemistry.

The chemical structure of 2-[1-(prop-2-enoyl)piperidin-4-yl]-2H-1,2,3-triazole-4-carboxylic acid exhibits a high degree of complexity, which contributes to its potential pharmacological properties. The presence of the prop-2-enoyl group introduces a region of unsaturation that can participate in various chemical interactions, while the piperidine ring is known for its ability to enhance solubility and bioavailability in biological systems. The triazole ring, on the other hand, is a well-documented pharmacophore that has been extensively studied for its antimicrobial and anti-inflammatory effects.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced therapeutic profiles. The compound 2764017-56-1 has emerged as a promising candidate in this context due to its unique structural composition. Studies have indicated that the combination of the piperidine and triazole moieties can lead to significant improvements in drug efficacy and target specificity. This has prompted researchers to investigate its potential applications in treating various diseases, including infectious disorders and chronic inflammatory conditions.

One of the most compelling aspects of 2-[1-(prop-2-enoyl)piperidin-4-yl]-2H-1,2,3-triazole-4-carboxylic acid is its ability to modulate multiple biological pathways simultaneously. The prop-2-enoyl group can interact with enzymes and receptors in ways that are distinct from traditional pharmacological agents. This dual-action mechanism suggests that the compound may offer synergistic effects when used in combination therapies. Such multifaceted interactions are highly valued in modern drug design, as they can lead to more comprehensive treatment strategies.

The synthesis of CAS No. 2764017-56-1 represents a significant achievement in synthetic organic chemistry. The process involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework of this molecule efficiently. These methodologies include transition-metal-catalyzed reactions, which have revolutionized the way complex organic molecules are synthesized today.

The pharmacological evaluation of 2764017-56-1 has revealed several intriguing properties that make it an attractive candidate for further development. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in disease progression. For instance, it has shown promise in inhibiting enzymes that are overexpressed in cancer cells, thereby disrupting critical signaling pathways that contribute to tumor growth and metastasis.

In addition to its anticancer potential, 2-[1-(prop-2-enoyl)piperidin-4-yl]-2H-1,2,3-triazole-4-carboxylic acid has also exhibited antimicrobial activity against various bacterial strains. This property is particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent. The compound's ability to interfere with bacterial cell wall synthesis or other vital metabolic processes makes it a valuable asset in the fight against multidrug-resistant pathogens.

The structural features of this compound also contribute to its favorable pharmacokinetic properties. The piperidine ring enhances water solubility, which is crucial for oral bioavailability and tissue distribution. Furthermore, the triazole moiety improves metabolic stability, reducing the likelihood of rapid degradation within the body. These characteristics are essential for ensuring that the drug remains active long enough to exert its therapeutic effects.

Ongoing research is focused on optimizing the pharmacological profile of CAS No. 2764017-56-1. By leveraging computational modeling and structure-based drug design techniques, scientists are exploring ways to enhance its binding affinity and selectivity for target receptors. These efforts aim to minimize side effects while maximizing therapeutic efficacy.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules with tailored biological activities. This versatility underscores the importance of investing in fundamental research to uncover novel compounds with broad therapeutic potential.

In conclusion, 2764017-56-1, or more formally known as 2-[1-(prop-2-enoyl)piperidin-4-yi]-yl]-2H-H-, triazole carboxylic acid, represents a significant advancement in pharmaceutical chemistry. Its complex structure, multifaceted biological activities, and favorable pharmacokinetic properties make it an exciting prospect for future drug development. As research continues, we can expect further insights into its therapeutic potential, paving the way for innovative treatments across various medical disciplines.